Ethyl (S)-2-(1-Phenylethylamino)acetate
Description
Ethyl (S)-2-(1-Phenylethylamino)acetate, also known as EPEA, is an organic compound derived from the amino acid phenylalanine. It is an important intermediate in the synthesis of many pharmaceuticals and other compounds. EPEA has been used extensively in laboratory experiments for its ability to act as a catalyst in a range of chemical reactions. It has also been used to study the structure and function of proteins, enzymes, and other biological molecules.
Scientific Research Applications
Toxicokinetics and Exposure Studies
Studies on compounds similar to Ethyl (S)-2-(1-Phenylethylamino)acetate often investigate their toxicokinetics and human exposure. For example, the controlled exposure of volunteers to ethyl tert-butyl ether (ETBE) highlights the uptake, metabolism, and disposition of volatile organic compounds (VOCs) in the human body (Nihlen, Löf, & Johanson, 1998). These studies are crucial for understanding how substances are absorbed, metabolized, and eliminated, providing insights into potential health risks and guiding safe exposure levels.
Biomarkers of Exposure
Ethyl glucuronide (EtG) is a metabolite of ethanol and serves as a biomarker to detect alcohol consumption. Research into the detection of EtG in various biological matrices, such as urine, hair, and blood, has practical applications in clinical and forensic settings, offering tools to monitor alcohol intake or abstinence (Ferraguti et al., 2017). Similar approaches can be applied to study Ethyl (S)-2-(1-Phenylethylamino)acetate and its metabolites as markers of exposure or effect.
Occupational Health Research
Research on workplace exposures, such as the study involving Vietnamese women working in California nail salons, examines the health implications of exposure to solvents, including ethyl acetate, a solvent with properties and uses similar to Ethyl (S)-2-(1-Phenylethylamino)acetate (Quach et al., 2011). These studies contribute to occupational health by identifying exposure risks and developing strategies to mitigate adverse health outcomes.
properties
IUPAC Name |
ethyl 2-[[(1S)-1-phenylethyl]amino]acetate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO2/c1-3-15-12(14)9-13-10(2)11-7-5-4-6-8-11/h4-8,10,13H,3,9H2,1-2H3/t10-/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NFYBPTIJJCODFR-JTQLQIEISA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CNC(C)C1=CC=CC=C1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)CN[C@@H](C)C1=CC=CC=C1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl (S)-2-(1-Phenylethylamino)acetate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![n-[2(2-Aminoethyl)sulfonyl]-3-[[4-[2-[(1,4,5,6-tetrahydro-2-pyrimidinyl)amino]ethoxy]benzoyl]amino]-l-alanine, hcl (1:1)](/img/structure/B2545692.png)
![2-{[5-benzyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-ethylphenyl)acetamide](/img/structure/B2545694.png)
![2-(4-ethylpiperazine-1-carbonyl)-1-(3-methoxypropyl)pyrido[1,2-a]pyrrolo[2,3-d]pyrimidin-4(1H)-one](/img/structure/B2545695.png)
![4-[(2-methoxyphenyl)methyl]-1H-imidazole hydrochloride](/img/structure/B2545696.png)
![2-[(4-chloro-2-nitrophenyl)sulfanyl]-N-(1-cyanoethyl)acetamide](/img/structure/B2545698.png)
![N-(5-phenyl-1,2,4-thiadiazol-3-yl)-2-[(5-phenyl[1,3]thiazolo[2,3-c][1,2,4]triazol-3-yl)thio]acetamide](/img/structure/B2545699.png)
![N-(2-(dimethylamino)ethyl)-N-(5-methoxybenzo[d]thiazol-2-yl)-4-methylbenzamide hydrochloride](/img/structure/B2545712.png)
